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For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-alpha-Funebrene, a sesquiterpene of significant interest in natural product chemistry,
presents a unique tricyclic carbon skeleton. This document provides a comprehensive overview
of its chemical identity, physicochemical properties, and spectroscopic profile. While the
complete synthetic protocols and specific biological activity data for the pure compound remain
areas of ongoing research, this guide synthesizes the available information to serve as a
foundational resource for further investigation and drug discovery efforts.

Chemical Identity and Physicochemical Properties

(+)-alpha-Funebrene is a natural product identified by the CAS number 50894-66-1 and
possesses the molecular formula CisHz24.[1] It is @ member of the vast class of terpenes,
specifically a sesquiterpene, which are biosynthesized from three isoprene units.[1] The
structural complexity and chirality of sesquiterpenes like (+)-alpha-Funebrene contribute to
their diverse biological activities.

A summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference
CAS Number 50894-66-1 [1]
Molecular Formula CisH24 [1]
Molecular Weight 204.35 g/mol [1]
Boiling Point 252 °C (lit.) [2]
Density 0.925 g/mL at 20 °C (lit.) [2]
Refractive Index n20/D 1.495 [2]
Storage Temperature 2-8°C [2]

Spectroscopic Data

The structural elucidation of (+)-alpha-Funebrene relies on various spectroscopic techniques.
While a complete, detailed spectral analysis from a single source is not readily available in the
public domain, the following summarizes expected and reported data.

Mass Spectrometry (MS): The mass spectrum of a-funebrene would show a molecular ion peak
(M+) at m/z 204, corresponding to its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR spectra would be
complex due to the tricyclic structure and multiple stereocenters. The specific chemical shifts
and coupling constants would be crucial for confirming the stereochemistry of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum is expected to be characterized by C-H stretching
and bending vibrations typical for alkanes and alkenes.

Synthesis and Isolation

Total Synthesis: The total synthesis of complex natural products like (+)-alpha-Funebrene
represents a significant challenge in organic chemistry. While the total synthesis of various
sesquiterpenes has been achieved, a specific, detailed experimental protocol for the
enantioselective total synthesis of (+)-alpha-Funebrene is not prominently documented in
publicly available literature.
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Isolation from Natural Sources: (+)-alpha-Funebrene has been identified as a constituent of
the essential oil of various plants, including those of the Cupressus genus. A general workflow
for the isolation of sesquiterpenes from essential oils is outlined below. It should be noted that
this is a generalized procedure and would require optimization for the specific isolation of (+)-
alpha-Funebrene.

A generalized workflow for isolating (+)-alpha-Funebrene.

Experimental Protocol: A General Approach for Isolation

o Extraction: The essential oil is typically obtained from the plant material (e.g., leaves, wood)
through steam distillation or solvent extraction.

» Fractional Distillation: The crude essential oil is subjected to fractional distillation under
reduced pressure to separate components based on their boiling points. Fractions enriched
in sesquiterpenes are collected.

e Column Chromatography: The sesquiterpene-rich fractions are further purified by column
chromatography on silica gel or alumina, using a gradient of non-polar to polar solvents (e.g.,
hexane-ethyl acetate).

e High-Performance Liquid Chromatography (HPLC) or Preparative Gas Chromatography
(GC): For final purification to obtain high-purity (+)-alpha-Funebrene, preparative HPLC or
GC is often employed.

o Characterization: The identity and purity of the isolated compound are confirmed by
spectroscopic methods (MS, NMR, IR) and by comparing the data with literature values.

Biological Activity

The biological activities of many sesquiterpenes are well-documented, ranging from
antimicrobial to anticancer effects. However, specific quantitative data for pure (+)-alpha-
Funebrene is limited in publicly accessible research. Essential oils containing a-funebrene
have shown biological activities, but it is challenging to attribute these effects solely to this
single component due to the complex nature of the oils. Further studies are required to
determine the specific bioactivity profile of purified (+)-alpha-Funebrene, including determining
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its Minimum Inhibitory Concentration (MIC) against various microbes and its ICso values
against different cancer cell lines.

Biosynthesis

The biosynthesis of all sesquiterpenes, including (+)-alpha-Funebrene, originates from
farnesyl pyrophosphate (FPP). FPP is formed through the mevalonate or MEP/DOXP pathway.
The cyclization of the linear FPP molecule, catalyzed by specific enzymes called sesquiterpene
synthases, leads to the vast diversity of sesquiterpene skeletons. The proposed biosynthetic
pathway for (+)-alpha-Funebrene from FPP is depicted below. The exact enzyme(s) and
intermediate carbocations involved in the cyclization cascade for (+)-alpha-Funebrene are a
subject of ongoing research.

Proposed biosynthetic pathway to (+)-alpha-Funebrene.

Conclusion and Future Directions

(+)-alpha-Funebrene remains a molecule of interest with potential for further scientific
exploration. This technical guide provides a summary of the current knowledge regarding its
chemical and physical properties. Key areas for future research include the development of an
efficient and stereoselective total synthesis, detailed investigation into its biological activities
using the pure compound, and the definitive elucidation of its biosynthetic pathway, including
the identification and characterization of the specific sesquiterpene synthase(s) involved. Such
studies will be crucial for unlocking the full potential of (+)-alpha-Funebrene in drug discovery
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(+)-alpha-Funebrene CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599330#alpha-funebrene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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